Cas no 1705128-26-2 (1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one)

• Product Name: 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one
• CAS No: 1705128-26-2
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 5347186
• Update Time: 2025-10-30

1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(2-methoxyphenyl)ethanone
• 1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-(2-methoxyphenyl)ethanone
• 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C20H25N3O3/c1-25-17-7-3-2-6-16(17)12-19(24)23-10-4-5-14(13-23)11-18-21-20(22-26-18)15-8-9-15/h2-3,6-7,14-15H,4-5,8-13H2,1H3
• InChI Key： RZBCDEPEFQFPOT-UHFFFAOYSA-N
• SMILES： O1C(CC2CN(C(CC3C=CC=CC=3OC)=O)CCC2)=NC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5

Additional information on 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one

Chemical Compound CAS No. 1705128-26-2: 1-{3-[(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)methyl]Piperidin-1-yl}-2-(2-Methoxyphenyl)Ethan-1-one

The compound with CAS No. 1705128-26-2, named 1-{3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl}-2-(2-methoxyphenyl)ethan-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a oxadiazole moiety, and a methoxyphenyl group. These structural elements contribute to its versatile properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and material science. The presence of the oxadiazole ring in this compound suggests potential applications in anti-inflammatory, antitumor, and antimicrobial agents. Researchers have also explored the role of cyclopropyl groups in enhancing the stability and bioavailability of such compounds, making them more suitable for therapeutic use.

The piperidine ring in this molecule is another key feature. Piperidine derivatives are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in medicinal chemistry. The substitution pattern on the piperidine ring further influences its reactivity and selectivity. In this case, the presence of a methoxyphenyl group at position 2 introduces electron-donating effects, which can modulate the electronic properties of the molecule and enhance its pharmacokinetic profile.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including click chemistry and transition-metal catalysis, to construct the complex framework of this molecule. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for optimizing biological activity.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. The combination of the oxadiazole moiety and the methoxyphenyl group provides a balance between hydrophilicity and lipophilicity, making it an ideal candidate for such applications. Additionally, its potential as a building block for more complex molecules has been explored in recent studies.

Recent research has also focused on the environmental impact of synthesizing such compounds. Green chemistry principles have been applied to develop more sustainable synthesis routes for this compound. For instance, the use of biodegradable solvents and recyclable catalysts has significantly reduced the environmental footprint associated with its production.

In conclusion, the compound with CAS No. 1705128-26-2 represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties make it a valuable tool in various fields, from drug discovery to sustainable chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.